Lysergamides

Lysergamides are a class of indole alkaloids known for their psychoactive properties, derived primarily from the ergot fungus and some species of plants like *Argyreia nervosa* (also known as "bindii" or "kutki"). These compounds share structural similarities with tryptamine and include lysergic acid as a key component. The most famous member of this class is LSD (Lysergic Acid Diethylamide), which has been extensively studied for its effects on the central nervous system, including altered perception and consciousness. Lysergamides are not only of interest in pharmacology but also have significant historical importance, having played pivotal roles in both scientific research and recreational contexts. Due to their psychoactive nature, they are tightly regulated under international and national laws.
